1-Naphthylamine, 1,2,3,4-tetrahydro-N,N-dimethyl-5-methoxy-6-nitro-, hydrochloride

Specification

• CAS No.: 64037-89-4
• Molecular Formula: C13H19ClN2O3
• Molecular Weight: 286.75 g/mol
• IUPAC Name: (5-methoxy-6-nitro-1,2,3,4-tetrahydronaphthalen-1-yl)-dimethylazanium;chloride
• Standard InChI: InChI=1S/C13H18N2O3.ClH/c1-14(2)11-6-4-5-10-9(11)7-8-12(15(16)17)13(10)18-3;/h7-8,11H,4-6H2,1-3H3;1H
• Standard InChI Key: YMPWIKHYIZLCPN-UHFFFAOYSA-N
• Canonical SMILES: C[NH+](C)C1CCCC2=C1C=CC(=C2OC)[N+](=O)[O-].[Cl-]

Introduction

1-Naphthylamine, 1,2,3,4-tetrahydro-N,N-dimethyl-5-methoxy-6-nitro-, hydrochloride is a complex organic compound derived from the naphthalene family. It is characterized by its unique molecular structure, which includes a tetrahydro-naphthalene ring with methoxy and nitro substituents, along with dimethylamine functionality. This compound is notable for its aromatic properties and enhanced chemical reactivity due to the presence of these functional groups.

Synthesis Methods

The synthesis of 1-Naphthylamine, 1,2,3,4-tetrahydro-N,N-dimethyl-5-methoxy-6-nitro-, hydrochloride typically involves multi-step organic synthesis techniques. These methods may include methylation using reagents like methyl iodide and nitration using nitric acid. The choice of solvents and reaction conditions is crucial to ensure high yield and purity of the final product.

Biological Activity and Applications

This compound is primarily studied for its potential biological activities and pharmacological effects. The nitro group may play a significant role in modulating biological activity by acting as an electrophile in various biochemical pathways. Interaction studies often focus on its binding affinities with biological targets such as enzymes and receptors.

Biological Activity	Description
Mechanism of Action	Potential interaction with enzymes or receptors, influenced by the nitro group.
Pharmacological Effects	Under investigation for potential medicinal applications.